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For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhodium nitrate, Rh(NOs)s3, is a key precursor in the synthesis of various rhodium-based
catalysts and advanced materials.[1][2] Its application is prominent in automotive catalytic
converters for exhaust gas purification and in the chemical industry for various catalytic
processes.[1] This document provides a detailed protocol for the preparation of a stable
rhodium nitrate solution from rhodium black, a finely divided form of rhodium metal. The
described method circumvents the chemical inertness of rhodium metal to direct dissolution in
nitric acid by employing an intermediate conversion to rhodium hydroxide.[3][4]

Principle

Direct dissolution of rhodium black in nitric acid is not feasible due to the metal's high
resistance to acid attack.[3] Therefore, a two-stage process is employed. First, rhodium black is
digested in hot concentrated sulfuric acid to form rhodium(lll) sulfate. Subsequently, the
rhodium sulfate is converted to rhodium(lll) hydroxide by precipitation with an alkali hydroxide.
The purified rhodium(lll) hydroxide readily dissolves in nitric acid to yield a stable rhodium(lII)
nitrate solution.[5][6][7][8]

Materials and Equipment
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Reagents Equipment

Rhodium Black (commercially available or ) ) o
Heating mantle with magnetic stirrer
prepared)

Concentrated Sulfuric Acid (98%) Quartz crucible or other heat-stable vessel

Sodium Hydroxide (NaOH) or Potassium
Hydroxide (KOH) solution (e.g., 4 N)

Fume hood

Filtration apparatus (e.g., Buchner funnel, filter

Nitric Acid (e.g., 62%)
paper)

Deionized Water pH meter or pH indicator paper

Beakers and other standard laboratory

glassware

Personal Protective Equipment (goggles,

gloves, lab coat)

Experimental Protocol

Part 1. Conversion of Rhodium Black to Rhodium(lIl) Hydroxide

o Safety First: All procedures should be conducted in a well-ventilated fume hood, wearing
appropriate personal protective equipment, including acid-resistant gloves, safety goggles,
and a lab coat. Concentrated acids and bases are highly corrosive.[9][10][11]

¢ Digestion in Sulfuric Acid: In a heat-stable vessel such as a quartz crucible, carefully add
rhodium black to concentrated sulfuric acid. The amount of rhodium black should be such
that it can be fully dissolved in the acid upon heating.[6]

e Heating: Heat the mixture to a temperature range of 260-330°C for a duration of 0.5 to 2.0
hours.[5][6] This step should be performed with caution due to the evolution of corrosive
fumes. The strong oxidizing effect of hot, concentrated sulfuric acid converts the rhodium
black into rhodium(lll) sulfate.[6]

o Cooling and Dilution: After the reaction is complete (indicated by the dissolution of the black
solid), allow the solution to cool to room temperature. Carefully and slowly dilute the acidic
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solution with deionized water.

o Precipitation of Rhodium(lll) Hydroxide: While stirring, add an alkaline solution (e.g., 4 N
NaOH or KOH) to the diluted rhodium sulfate solution until the pH reaches a neutral or
slightly basic range (pH 7-9).[6] This will precipitate rhodium as rhodium(lll) hydroxide, a
gelatinous solid.

« |solation and Washing of the Precipitate: Separate the rhodium(lll) hydroxide precipitate from
the solution by filtration. Wash the precipitate thoroughly with hot deionized water (e.g.,
90°C) to remove any residual sulfate and alkali metal ions.[1]

Part 2: Preparation of Rhodium(lIl) Nitrate Solution

» Dissolution in Nitric Acid: Transfer the washed rhodium(lll) hydroxide precipitate to a beaker.
Add nitric acid (e.g., 62%) to the precipitate and stir until the solid is completely dissolved,
forming a rhodium nitrate solution.[5][6]

o Concentration and Stabilization (Optional but Recommended): To obtain a more
concentrated and stable solution, the rhodium nitrate solution can be heated in a water
bath (e.g., at 95°C) to reduce its volume.[1][7] This step is believed to accelerate the
conversion of any intermediate compounds into the desired rhodium nitrate, leading to a
higher purity solution.[1][7]

» Final Product: The resulting solution is a stable aqueous solution of rhodium(lll) nitrate. The
concentration can be determined by standard analytical techniques.

Quantitative Data Summary
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Parameter

Value

Reference

Digestion Temperature

260 - 330 °C

[5][6]

Digestion Time

0.2 - 2.0 hours (0.5 - 1.0 hour

preferred)

[5]16]

Precipitation pH 7-9 [6]
Washing Water Temperature 90 °C [1]
Concentration Heating
95 °C [1]

Temperature
Example Nitric Acid

_ 62 % [6]
Concentration
Reported Yield Approximately 70% [6]

Experimental Workflow

Heating
(260-330°C)

Rhodium(ll) Sulfate
Solution

Rhodium(Il) Hydroxide
(Precipitate)

Purified Rh(OH):

Click to download full resolution via product page

Caption: Workflow for Rhodium Nitrate Solution Preparation.

Safety and Handling

Rhodium(lll) nitrate and its solutions are corrosive and oxidizing agents.[9][10] Contact with

combustible materials may cause a fire.[10] Inhalation can cause corrosive injuries to the
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respiratory tract.[9][11] Ingestion can be harmful.[11] Always handle this chemical in a fume
hood with appropriate personal protective equipment. Store in a cool, dry, well-ventilated area
away from combustible materials.[10]

Stability and Storage

The rhodium nitrate solution prepared by this method is reported to have good thermal
stability and can be stored for extended periods at room temperature without decomposition or
precipitation.[5][6] Store in a tightly sealed container.

Conclusion

This protocol details a reliable and reproducible method for the preparation of rhodium nitrate
solution from rhodium black. By converting the chemically inert rhodium black to a reactive
rhodium hydroxide intermediate, a stable and high-purity rhodium nitrate solution can be
obtained for use in research, catalyst manufacturing, and other applications. Adherence to the
described safety precautions is essential throughout the procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Rhodium Nitrate Solution from Rhodium Black]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b155629#preparation-of-rhodium-nitrate-solution-
from-rhodium-black]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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